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Compound of Interest

Compound Name: (Rac)-GSK547

Cat. No.: B15583186

Audience: Researchers, scientists, and drug development professionals.

Introduction: (Rac)-GSK547 is a potent and highly selective inhibitor of Receptor-Interacting
Protein Kinase 1 (RIPK1).[1][2][3] Its application in research, particularly in studies related to
pancreatic cancer and macrophage-mediated immune tolerance, necessitates the accurate
preparation of stock solutions for consistent and reproducible experimental results.[1][2][3][4]
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of (Rac)-
GSKb547 due to the compound's high solubility in it.[1][2][3][5] These application notes provide
a detailed protocol for the preparation, storage, and handling of (Rac)-GSK547 stock solutions
in DMSO.

Data Presentation

Table 1: Physicochemical Properties of (Rac)-GSK547

Property Value Source
Molecular Formula C20H18F2N6O [1114]
Molecular Weight 396.39 g/mol [1114]
CAS Number 2226735-55-1 [11[3]
Appearance White to off-white solid [5]
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Table 2: Solubility of (Rac)-GSK547 in DMSO

Molar
Vendor Reported Solubility Concentration Notes
(Approx.)
] Use fresh, moisture-
Selleck Chemicals 29 mg/mL 73.16 mM
free DMSO.[1]
Ultrasonic assistance
MedchemExpress > 125 mg/mL > 315.35 mM may be needed.[2][4]
[5]
Sonication is
TargetMol 125 mg/mL 315.35 mM
recommended.[3]
Table 3: Recommended Storage Conditions
Storage .
Form Duration Notes
Temperature
Solid Powder -20°C Up to 3 years [11[3]
Aliquot to avoid
DMSO Stock Solution -80°C Up to 1 year repeated freeze-thaw

cycles.[1][2][3]

-20°C

Up to 1 month

[1](2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM (Rac)-GSK547 Stock
Solution in DMSO

Materials:

e (Rac)-GSK547 solid powder

e Anhydrous/molecular sieve-dried DMSO
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Pipettes and sterile filter tips
Procedure:

o Pre-handling: Before opening, bring the vial of (Rac)-GSK547 powder to room temperature
to prevent condensation of moisture.

e Weighing: Accurately weigh the desired amount of (Rac)-GSK547 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.96
mg of the compound.

o Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 396.39 g/mol

Desired Volume (V) =1 mL=0.001 L

Mass (g) = M x MW x V = 0.01 mol/L x 396.39 g/mol x 0.001 L = 0.0039639 g = 3.96 mg

o Dissolution:

o Add the appropriate volume of fresh, anhydrous DMSO to the vial containing the weighed
(Rac)-GSK547. For 3.96 mg, add 1 mL of DMSO.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution for any undissolved particles. If particulates are present,
sonicate the solution in a water bath for 5-10 minutes.[2][3] Gentle warming (up to 37°C)
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can also aid dissolution, but avoid excessive heat.[6]

 Sterilization (Optional): For cell culture applications, the stock solution can be sterilized by
filtering through a 0.22 um syringe filter that is compatible with DMSO.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
This is crucial to avoid repeated freeze-thaw cycles which can degrade the compound.[2]

[6]7]

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and solvent.

o Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (up to 1 month).[1][2][3]

Safety Precautions:

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat when handling (Rac)-GSK547 and DMSO.

o Handle DMSO in a well-ventilated area or a chemical fume hood, as it can facilitate the
absorption of substances through the skin.

o Consult the Safety Data Sheet (SDS) for (Rac)-GSK547 for comprehensive safety
information.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15583186#preparing-rac-gsk547-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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